Cas no 147425-79-4 (2-Pyrazinecarboxamide,5-acetyl-)

2-Pyrazinecarboxamide,5-acetyl- structure
147425-79-4 structure
Product Name:2-Pyrazinecarboxamide,5-acetyl-
CAS No:147425-79-4
MF:C7H7N3O2
MW:165.149380922318
CID:100764
PubChem ID:10241133
Update Time:2025-09-22

2-Pyrazinecarboxamide,5-acetyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinecarboxamide,5-acetyl-
    • 5-ACETYLPYRAZINE-2-CARBOXAMIDE
    • Pyrazinecarboxamide, 5-acetyl- (9CI)
    • TS-00126
    • 147425-79-4
    • AKOS006310006
    • SCHEMBL5041030
    • MDL: MFCD11100140
    • Inchi: 1S/C7H7N3O2/c1-4(11)5-2-10-6(3-9-5)7(8)12/h2-3H,1H3,(H2,8,12)
    • InChI Key: ALPVAENMJMTCLM-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=NC(C(N)=O)=CN=1

Computed Properties

  • Exact Mass: 165.05391
  • Monoisotopic Mass: 165.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 85.9Ų

Experimental Properties

  • PSA: 85.94
  • LogP: 0.47840

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